Cas no 1314965-70-2 (N1,N1-dimethylcyclopentane-1,3-diamine)

• Product Name: N1,N1-dimethylcyclopentane-1,3-diamine
• CAS No: 1314965-70-2
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• CID: 5090300
• PubChem ID: 55283960
• Update Time: 2026-03-02

N1,N1-dimethylcyclopentane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• N1,N1-Dimethyl-1,3-cyclopentanediamine
• N1,N1-dimethylcyclopentane-1,3-diamine
• AKOS006347471
• (1R,3S)-N1,N1-dimethylcyclopentane-1,3-diamine
• 1932154-56-7
• EN300-102069
• SB47802
• SCHEMBL8324578
• 1821804-74-3
• G65710
• (1R,3R)-N3,N3-dimethylcyclopentane-1,3-diamine
• 1,3-Cyclopentanediamine, N,N-dimethyl-, (1S-trans)-
• CS-0285455
• 167466-02-6
• SB47772
• 1314965-70-2
• 1-N,1-N-dimethylcyclopentane-1,3-diamine
• 3-N,3-N-dimethylcyclopentane-1,3-diamine
• (1R,3R)-N1,N1-Dimethylcyclopentane-1,3-diamine

• Inchi： 1S/C7H16N2/c1-9(2)7-4-3-6(8)5-7/h6-7H,3-5,8H2,1-2H3
• InChI Key： JKGFHDQYKCAVBW-UHFFFAOYSA-N
• SMILES： N(C)(C)C1CCC(C1)N

Computed Properties

• Exact Mass: 128.131348519g/mol
• Monoisotopic Mass: 128.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 90.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 162.2±8.0 °C at 760 mmHg
• Flash Point: 51.4±13.6 °C
• Vapor Pressure: 2.2±0.3 mmHg at 25°C

N1,N1-dimethylcyclopentane-1,3-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N1,N1-dimethylcyclopentane-1,3-diamine

Professional Introduction to N1,N1-dimethylcyclopentane-1,3-diamine (CAS No. 1314965-70-2)

N1,N1-dimethylcyclopentane-1,3-diamine, with the chemical formula C₉H₁₇N₂, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This diamine derivative has garnered considerable attention due to its unique structural properties and potential applications in drug development. The compound's molecular structure, featuring a cyclopentane ring substituted with two methyl groups and two amino groups, imparts distinct reactivity and binding characteristics that make it a valuable intermediate in the synthesis of complex molecules.

The CAS No. 1314965-70-2 identifier is a critical reference for researchers and manufacturers, ensuring precise identification and handling of this chemical. Its synthesis involves multi-step organic reactions, often requiring careful control of reaction conditions to achieve high yields and purity. The presence of the amino groups allows for further functionalization, making it a versatile building block in medicinal chemistry.

In recent years, N1,N1-dimethylcyclopentane-1,3-diamine has been explored for its role in the development of novel therapeutic agents. Its structural motif is reminiscent of certain bioactive natural products, suggesting potential applications in targeting specific biological pathways. For instance, diamines are known to interact with enzymes and receptors, making them promising candidates for modulating physiological processes.

One of the most intriguing aspects of this compound is its potential use in the design of small-molecule inhibitors. Researchers have been particularly interested in its ability to mimic the binding pockets of target proteins. By leveraging computational chemistry techniques such as molecular docking, scientists can predict how N1,N1-dimethylcyclopentane-1,3-diamine might interact with various biomolecules. This approach has led to the discovery of several lead compounds that show promise in preclinical studies.

The pharmaceutical industry has been particularly keen on exploring diamine derivatives due to their broad spectrum of biological activities. N1,N1-dimethylcyclopentane-1,3-diamine is no exception, with studies indicating its potential in treating a range of conditions from inflammatory disorders to neurological diseases. Its ability to cross the blood-brain barrier has been a focal point for researchers developing treatments for central nervous system disorders.

Recent advancements in synthetic methodologies have enabled more efficient production of N1,N1-dimethylcyclopentane-1,3-diamine, reducing costs and improving accessibility for research purposes. These improvements have spurred further investigation into its pharmacological properties. For example, derivatization of this compound has led to novel analogs with enhanced stability and bioavailability.

The chemical properties of N1,N1-dimethylcyclopentane-1,3-diamine also make it an attractive candidate for material science applications beyond pharmaceuticals. Its ability to form stable complexes with other molecules has been exploited in the development of catalysts and functional materials. These applications highlight the compound's versatility and underscore its importance in interdisciplinary research.

In conclusion, N1,N1-dimethylcyclopentane-1,3-diamine (CAS No. 1314965-70-2) represents a fascinating compound with significant potential across multiple domains of science and industry. Its unique structural features and reactivity make it a valuable tool for drug discovery and material innovation. As research continues to uncover new applications for this molecule, its importance is likely to grow even further.